Cas no 1271439-08-7 (4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene)

• Product Name: 4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene
• CAS No: 1271439-08-7
• MF: C₄₀H₇₀O₂S₂Sn₂
• MW: 884.532608509064
• MDL: MFCD28144735
• CID: 4530671
• PubChem ID: 253660592
• Update Time: 2024-11-02

4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene Chemical and Physical Properties

Names and Identifiers

• Stannane, 1,1'-[4,8-bis[(2-butyloctyl)oxy]benzo[1,2-b:4,5-b']dithiophene-2,6-diyl]bis[1,1,1-trimethyl-
• 4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo[1,2-b:4,5-b']dithiophene
• SWDLPBRTONKXQI-UHFFFAOYSA-N
• B4685
• 4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene

• MDL： MFCD28144735
• Inchi： 1S/C34H52O2S2.6CH3.2Sn/c1-5-9-13-15-19-27(17-11-7-3)25-35-31-29-21-23-38-34(29)32(30-22-24-37-33(30)31)36-26-28(18-12-8-4)20-16-14-10-6-2;;;;;;;;/h21-22,27-28H,5-20,25-26H2,1-4H3;6*1H3;;
• InChI Key： SWDLPBRTONKXQI-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=CC2=C(C(=C3C=C(SC3=C2OCC(CCCC)CCCCCC)[Sn](C)(C)C)OCC(CCCC)CCCCCC)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 24
• Complexity: 748
• Topological Polar Surface Area: 74.9

4,8-Bis(2-butyl-n-octyloxy)-2,6-bis(trimethylstannyl)benzo1,2-b:4,5-b'dithiophene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H300+H310+H330-H410
• Warning Statement： P260-P262-P264-P270-P271-P273-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3146 6.1/PG I
• HazardClass：6.1
• PackingGroup：I